Cas no 81-81-2 (warfarin)
This product is a coumarin anticoagulant,There are anti vitamins in the bodyKRole of.Can inhibit vitaminKCoagulation factor II involved\Ⅶ\Ⅸ\Synthesis of Ⅹ in liver.For the existing coagulation factors in the blood II\Ⅶ\Ⅸ\Ⅹ no resistance.therefore,Cannot be used as an in vitro anticoagulant,Anticoagulation in vivo can only be effective after the consumption of active coagulation factors,The effect and maintenance time are also longer after taking effect.Mainly used for the prevention and treatment of thromboembolic diseases.
warfarin structure
warfarin
warfarin Properties
Names and Identifiers
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- warfarin
- 3-(A-acetonylbenzyl)4-hydroxycoumarin
- 4-hydroxy-3-(3-oxo-1-phenylbutyl)coumarin
- Warfarin solution
- Warfarin™
- (RS)-3-(α-acetonylbenzyl)-4-hydroxycoumarin
- 1,3-dimethylxanthine
- 3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
- 4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
- 4-hydroxy-3-[(1RS)-3-oxo-1-phenylbutyl]coumarin
- accurb
- asmax
- austyn
- duraphy
- Elixex
- Nuelin
- rac-4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one
- Slo-PhyllinTM
- unidur
- Unifyl
- X 115
- zoocoumarin
- 3-(1'-Phenyl-2'-acetylethyl)-4-hydroxycoumarin
- Warfarin PESTANAL(R), analytical standard
- +Expand
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- MFCD00006854
- FQEPJUOLUDFINX-UHFFFAOYSA-N
- 1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3
- O=C1C(C(C2=CC=CC=C2)CC(C)=O)=C(O)C3=CC=CC=C3O1
Computed Properties
- 308.10500
- 1
- 4
- 4
- 23
- 502
- 0
- 0
- 1
- 0
- 0
- 1
- nothing
- 9
- 0
Experimental Properties
- 3.60960
- 67.51000
- 13,10097
- 1.4434 (estimate)
- Almost insoluble
- 356 ºC
- 162-164 °C (lit.)
- Fahrenheit: 35.6 ° f
Celsius: 2 ° c - 1.0 mg/mL in acetonitrile
- Colorless \ odorless \ tasteless crystals
- It is easily soluble in aqueous solution of alkali, soluble in acetone \ dioxane, moderately soluble in methanol \ ethanol \ isopropanol and some oils, insoluble in water \ benzene \ cyclohexane
- 1.1411 (rough estimate)
warfarin Related Literature
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1. Contaminants of emerging concern in fresh leachate from landfills in the conterminous United StatesJason R. Masoner,Dana W. Kolpin,Edward T. Furlong,Isabelle M. Cozzarelli,James L. Gray,Eric A. Schwab Environ. Sci.: Processes Impacts 2014 16 2335
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Muslim Raza,Yang Jiang,Bashir Ahmad,Ata ur Rahman,Saleem Raza,Ajmal Khan,Kamran Tahir,Said Hassan,Saifullah Khan,Qipeng Yuan New J. Chem. 2021 45 7682
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Adam C. Taylor,Gary R. Fones,Anthony Gravell,Graham A. Mills Anal. Methods 2020 12 4015
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Fabien Michel,Sylvain Hamman,Fabrice Thomas,Christian Philouze,Isabelle Gautier-Luneau,Jean-Louis Pierre 19F NMR as a powerful tool to study the solution chemistry of tripodal ligands in the presence of copper(ii). Fabien Michel Sylvain Hamman Fabrice Thomas Christian Philouze Isabelle Gautier-Luneau Jean-Louis Pierre Chem. Commun. 2006 4122
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Fei Ding,Wei Peng Mol. BioSyst. 2015 11 1119
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Katherine H. Langford,Malcolm Reid,Kevin V. Thomas J. Environ. Monit. 2011 13 2284
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Steven T. J. Droge,Geoff Hodges,Mark Bonnell,Steve Gutsell,Jayne Roberts,Alexandre Teixeira,Elin L. Barrett Environ. Sci.: Processes Impacts 2023 25 621
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Fjodor Melnikov,Jakub Kostal,Adelina Voutchkova-Kostal,Julie B. Zimmerman,Paul T. Anastas Green Chem. 2016 18 4432
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Steven T. J. Droge,Geoff Hodges,Mark Bonnell,Steve Gutsell,Jayne Roberts,Alexandre Teixeira,Elin L. Barrett Environ. Sci.: Processes Impacts 2023 25 621
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Karolina Dzedulionyt?,Nina Fuxreiter,Ekaterina Schreiber-Brynzak,Asta ?ukauskait?,Algirdas ?a?kus,Verena Pichler,Egl? Arba?iauskien? RSC Adv. 2023 13 7897